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Compound of Interest

Compound Name: 1-Butoxy-2-propanol

Cat. No.: B1222761

1-Butoxy-2-propanol: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of 1-Butoxy-2-propanol (also known as propylene glycol n-butyl ether).
The information is presented to be a valuable resource for researchers, scientists, and
professionals in drug development who may utilize this compound as a solvent, intermediate,
or formulation component.

Physical Properties of 1-Butoxy-2-propanol

The physical characteristics of 1-Butoxy-2-propanol are critical for its application in various
experimental and manufacturing processes. A summary of these properties is provided in the
table below.
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Property Value Units
Molecular Formula C7H1602 -

Molecular Weight 132.20 g/mol
Appearance Colorless liquid -

Odor Mild, characteristic ether-like -

Boiling Point 170-171.5 °C

Melting Point <-85 °C

Flash Point 62 - 63 °C

Density 0.88 g/cm3 at 20°C
Solubility in Water 55 - 60 g/L at 20°C
Vapor Pressure 0.187 kPa at 25°C
Autoignition Temperature 260 °C
Refractive Index 1.416 n20/D

Chemical Properties of 1-Butoxy-2-propanol

Understanding the chemical behavior of 1-Butoxy-2-propanol is essential for ensuring safe

handling and for predicting its compatibility with other substances.
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Property Description

Reacts with strong oxidants. Can presumably

form explosive peroxides, especially upon
Reactivity prolonged storage and exposure to air. It is

advised to check for peroxides prior to

distillation and eliminate them if found.[1]

Stable under recommended storage conditions.

Chemical Stability 2]

Incompatible Materials Strong oxidizing agents.[2]

Gives off irritating or toxic fumes (or gases) in a

Hazardous Decomposition Products i
fire.[3]

Experimental Protocols

The following sections detail the standardized methodologies for determining the key physical
and chemical properties of 1-Butoxy-2-propanol.

Boiling Point Determination (Adapted from OECD Test
Guideline 103)

The boiling point can be determined using the Siwoloboff method, which is suitable for small
sample volumes.

Apparatus:

Heating bath (e.qg., silicone oil bath) with a stirrer and a controllable heater.

Thermometer with an accuracy of £0.5°C.

Sample tube (approximately 5 mm in diameter).

Capillary tube (approximately 100 mm long, 1 mm inner diameter), sealed at one end.

Procedure:
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e The sample is placed in the sample tube to a height of about 2-3 cm.
e The capillary tube, with the sealed end uppermost, is placed inside the sample tube.

e The sample tube assembly is attached to the thermometer and immersed in the heating
bath.

e The bath is heated gradually while being stirred.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

e The heating is then discontinued, and the bath is allowed to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

e The observed boiling point is corrected to standard atmospheric pressure (101.325 kPa).

Density Measurement (Adapted from ASTM D4052)

The density of 1-Butoxy-2-propanol can be accurately measured using a digital density meter
based on the oscillating U-tube principle.

Apparatus:

 Digital density meter with a thermostatically controlled measuring cell.
e Syringe or automated sampler for sample injection.

 Calibrating fluids with known densities (e.g., dry air and distilled water).
Procedure:

e The instrument is calibrated according to the manufacturer's instructions using dry air and
distilled water at a known temperature (e.g., 20°C).

e The sample of 1-Butoxy-2-propanol is equilibrated to the measurement temperature.
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A small volume of the sample (typically 1-2 mL) is injected into the oscillating U-tube of the
density meter, ensuring no air bubbles are present.

The instrument measures the oscillation period of the U-tube containing the sample.

The density is automatically calculated by the instrument based on the oscillation period and
the calibration data.

The measurement is repeated until a stable reading is obtained.

Water Solubility Determination (Adapted from OECD
Test Guideline 105 - Flask Method)

This method is suitable for substances with a solubility greater than 10-2 g/L.

Apparatus:

Glass flasks with stoppers.

Constant temperature shaker or magnetic stirrer.

Centrifuge or filtration apparatus.

Analytical instrument for determining the concentration of the substance in water (e.g., gas
chromatography).

Procedure:

An excess amount of 1-Butoxy-2-propanol is added to a known volume of distilled water in
a glass flask.

e The flask is tightly stoppered and agitated at a constant temperature (e.g., 20°C) for a
sufficient period to reach equilibrium (preliminary tests can determine the required time).

o After equilibration, the mixture is allowed to stand to allow for phase separation.

e The aqueous phase is then separated from the excess undissolved substance by
centrifugation or filtration.
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e The concentration of 1-Butoxy-2-propanol in the clear agueous solution is determined
using a suitable analytical method.

e The experiment is repeated to ensure the results are reproducible.

Vapor Pressure Determination (Adapted from OECD Test
Guideline 104 - Static Method)

The static method directly measures the vapor pressure of a liquid in equilibrium with its vapor
at a given temperature.

Apparatus:

o Sample vessel connected to a pressure measuring device (manometer or pressure
transducer).

e Vacuum pump.

e Thermostatically controlled bath.

Procedure:

e A small amount of the degassed sample is introduced into the sample vessel.

e The vessel is connected to the pressure measuring device and the vacuum pump.

e The sample is frozen and the apparatus is evacuated to remove air. The sample is then
allowed to thaw to release any trapped gases. This freeze-thaw cycle is repeated until all
non-condensable gases are removed.

o The sample vessel is then brought to the desired temperature in the thermostatically
controlled bath.

e The system is allowed to reach equilibrium, at which point the pressure reading is recorded.
This is the vapor pressure of the substance at that temperature.

» Measurements are taken at various temperatures to establish the vapor pressure curve.
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Flash Point Determination (Adapted from ASTM D93 -
Pensky-Martens Closed Cup Tester)

This method determines the lowest temperature at which the application of an ignition source
causes the vapors of the sample to ignite.

Apparatus:

o Pensky-Martens closed-cup tester, consisting of a test cup, a lid with a shutter mechanism, a
stirrer, and a heat source.

e Thermometer.
« Ignition source (gas flame or electric ignitor).

Procedure:

The sample is placed into the test cup to the specified level.

The lid is secured, and the thermometer is inserted.

The sample is heated at a slow, constant rate while being stirred.

At specified temperature intervals, the stirring is stopped, and the ignition source is applied
by opening the shutter.

The test is continued until a flash is observed inside the cup.

The temperature at which the flash occurs is recorded as the flash point.

Logical Relationships of 1-Butoxy-2-propanol
Properties

The following diagram illustrates the key properties of 1-Butoxy-2-propanol and their
interconnections.
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Caption: Key properties of 1-Butoxy-2-propanol and their relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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